Cas no 2138076-92-1 (5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde)

• Product Name: 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde
• CAS No: 2138076-92-1
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 6079698
• PubChem ID: 165896972
• Update Time: 2025-10-20

5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde
• 5-[3-amino-4-(propan-2-yl)phenyl]thiophene-2-carbaldehyde
• 2138076-92-1
• EN300-1142245

• Inchi： 1S/C14H15NOS/c1-9(2)12-5-3-10(7-13(12)15)14-6-4-11(8-16)17-14/h3-9H,15H2,1-2H3
• InChI Key： JGQRDWAAIJCQQP-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(=C(C=1)N)C(C)C

Computed Properties

• Exact Mass: 245.08743528g/mol
• Monoisotopic Mass: 245.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.3Ų

Additional information on 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde

Comprehensive Overview of 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde (CAS No. 2138076-92-1)

5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde (CAS No. 2138076-92-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene and aldehyde functional groups, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes an amino group and a propan-2-yl substituent, makes it particularly valuable for designing molecules with tailored properties.

The growing interest in heterocyclic compounds like 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde is driven by their applications in drug discovery and development. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Recent studies have highlighted its role in targeting specific biological pathways, making it a candidate for treating diseases such as cancer and autoimmune disorders. The compound's electrophilic aldehyde group also allows for further functionalization, enabling the creation of diverse derivatives with enhanced bioactivity.

In the realm of material science, 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde is being investigated for its potential in organic electronics and photovoltaic devices. Its conjugated system and electron-rich thiophene ring contribute to its ability to facilitate charge transport, making it a promising component in organic light-emitting diodes (OLEDs) and solar cells. The compound's stability and solubility in common organic solvents further enhance its practicality for industrial applications.

From a synthetic perspective, the preparation of 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde involves multi-step organic reactions, including Pd-catalyzed cross-coupling and reductive amination. Advances in green chemistry have also led to the development of more sustainable methods for its production, reducing the environmental impact of large-scale synthesis. Researchers are actively optimizing these protocols to improve yield and purity, addressing the growing demand for high-quality intermediates in the pharmaceutical and materials sectors.

The compound's nomenclature, 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde, reflects its structural complexity and functional diversity. Key terms such as thiophene-2-carbaldehyde and propan-2-ylphenyl are frequently searched in academic and industrial databases, underscoring its relevance in contemporary research. Additionally, questions like "What are the applications of thiophene derivatives in medicine?" or "How to synthesize amino-substituted phenylthiophenes?" are common among chemists and material scientists, highlighting the need for detailed resources on this topic.

In conclusion, 5-3-amino-4-(propan-2-yl)phenylthiophene-2-carbaldehyde (CAS No. 2138076-92-1) represents a critical intermediate with broad applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies, position it as a valuable asset for future innovations. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.